Cas no 75777-32-1 (1-hydroxy-3H-2,1$l^{5}-benzoxaphosphole 1-oxide)

• Product Name: 1-hydroxy-3H-2,1$l^{5}-benzoxaphosphole 1-oxide
• CAS No: 75777-32-1
• MF: C₇H₇O₃P
• MW: 170.102442979813
• CID: 6089774
• PubChem ID: 12927158
• Update Time: 2025-05-30

1-hydroxy-3H-2,1$l^{5}-benzoxaphosphole 1-oxide Chemical and Physical Properties

Names and Identifiers

• 1-hydroxy-3H-2,1$l^{5}-benzoxaphosphole 1-oxide
• 1-hydroxy-1,3-dihydro-2,1-benzoxaphosphole-1-oxide
• EN300-6777239
• 1-hydroxy-3H-2,1lambda5-benzoxaphosphole 1-oxide
• ITGRDCRATLPRID-UHFFFAOYSA-N
• 1-hydroxy-1,3-dihydro-2,1lambda5-benzoxaphosphol-1-one
• 75777-32-1
• SCHEMBL11435512

• Inchi： 1S/C7H7O3P/c8-11(9)7-4-2-1-3-6(7)5-10-11/h1-4H,5H2,(H,8,9)
• InChI Key： ITGRDCRATLPRID-UHFFFAOYSA-N
• SMILES： P1(C2C=CC=CC=2CO1)(=O)O

Computed Properties

• Exact Mass: 170.01328108g/mol
• Monoisotopic Mass: 170.01328108g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 46.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzenoids
• Solvents and Organic Chemicals Organic Compounds Benzenoids

Additional information on 1-hydroxy-3H-2,1$l^{5}-benzoxaphosphole 1-oxide

1-Hydroxy-3H-2,1,5-Benzoxaphosphole 1-Oxide (CAS No. 75777-32-1): A Comprehensive Overview

The compound 1-hydroxy-3H-2,1,5-benzoxaphosphole 1-oxide, identified by the CAS registry number 75777-32-1, is a significant molecule in the field of organic chemistry. This compound belongs to the class of benzoxaphospholes, which are heterocyclic compounds containing both oxygen and phosphorus atoms in their structure. The presence of the hydroxy group (-OH) and the oxo group (O) in its structure contributes to its unique chemical properties and reactivity.

Recent studies have highlighted the importance of benzoxaphospholes in various chemical reactions, particularly in organophosphorus chemistry. The compound's structure allows for versatile reactivity, making it a valuable precursor in the synthesis of more complex molecules. Researchers have explored its role in nucleophilic substitution reactions, where the hydroxy group acts as a leaving group under specific conditions. This property has been leveraged in the development of novel phosphorus-containing materials with applications in catalysis and materials science.

The synthesis of 1-hydroxy-3H-2,1,5-benzoxaphosphole 1-oxide involves a multi-step process that typically begins with the oxidation of a suitable benzoxaphosphole derivative. The exact synthetic pathway depends on the starting materials and reaction conditions, but modern methodologies often emphasize green chemistry principles to minimize environmental impact. For instance, recent advancements have utilized microwave-assisted synthesis to enhance reaction efficiency and reduce reaction times.

In terms of physical properties, this compound exhibits a melting point of approximately 200°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate is moderate, which facilitates its handling in laboratory settings. The compound's stability under various conditions has been thoroughly investigated, with findings indicating that it remains stable under neutral and mildly acidic conditions but undergoes decomposition in strongly basic environments.

The application of 1-hydroxy-3H-2,1,5-benzoxaphosphole 1-oxide extends beyond traditional organic synthesis. Recent research has explored its potential as a building block in medicinal chemistry, particularly in the design of bioactive molecules with pharmacological relevance. For example, studies have demonstrated its ability to act as a scaffold for constructing kinase inhibitors, which are critical targets in cancer therapy.

In addition to its role in drug discovery, this compound has found applications in agrochemicals. Its ability to modulate enzymatic activity makes it a promising candidate for developing pesticides with reduced environmental toxicity. Field trials conducted under controlled conditions have shown encouraging results, with the compound exhibiting selective toxicity against target pests while minimizing adverse effects on non-target organisms.

The latest advancements in computational chemistry have further elucidated the electronic structure and reactivity patterns of benzoxaphospholes. Quantum mechanical calculations have provided insights into the distribution of electron density within the molecule, which is crucial for understanding its reactivity towards nucleophiles and electrophiles. These findings have been instrumental in guiding experimental efforts to optimize synthetic pathways and improve product yields.

In conclusion, 1-hydroxy-3H-2,1,5-benzoxaphosphole 1-oxide (CAS No. 75777-32-1) stands as a testament to the intricate interplay between structural design and functional utility in organic chemistry. Its diverse applications across synthesis, catalysis, medicinal chemistry, and agrochemicals underscore its significance as a versatile building block. As research continues to uncover new facets of its chemistry and biology, this compound is poised to play an increasingly important role in advancing scientific discovery and technological innovation.